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Compound of Interest

Compound Name: (2E)-OBAA

Cat. No.: B1662448 Get Quote

Application Notes and Protocols for (2E)-OBAA
For Researchers, Scientists, and Drug Development
Professionals
(2E)-OBAA ((2E)-4-(4-octadecylphenyl)-4-oxobut-2-enoic acid) is a potent and selective

inhibitor of phospholipase A2 (PLA2), a critical enzyme in the inflammatory cascade.[1] With an

IC50 value of 70 nM, it serves as a valuable tool for studying cellular signaling pathways

involving arachidonic acid metabolism and for the development of novel anti-inflammatory

therapeutics.[1] These notes provide detailed protocols for the preparation and storage of (2E)-
OBAA stock solutions to ensure experimental reproducibility and compound integrity.
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Property Value Reference

Molecular Formula C₂₈H₄₄O₃ [2]

Molecular Weight 428.65 g/mol

Appearance Solid powder

Purity >98% [1]

Biological Activity
Potent inhibitor of

phospholipase A₂ (PLA₂)
[1]

IC₅₀ 70 nM for PLA₂ [1]

(2E)-OBAA Stock Solution Preparation
Solubility and Solvent Selection:

(2E)-OBAA is sparingly soluble in aqueous solutions but exhibits good solubility in dimethyl

sulfoxide (DMSO). Therefore, DMSO is the recommended solvent for preparing high-

concentration stock solutions.

Solvent Solubility Notes

DMSO ≥ 5 mg/mL

Gentle warming and sonication

may be required for complete

dissolution.[3] A 10 mM

solution can be achieved with

gentle warming.

Water Insoluble

Protocol 1: Preparation of a 10 mM (2E)-OBAA Stock
Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of (2E)-OBAA, a commonly

used concentration for laboratory research.
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Materials:

(2E)-OBAA powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Equilibrate (2E)-OBAA to Room Temperature: Before opening, allow the vial of (2E)-OBAA
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the

condensation of moisture, which can affect the stability of the compound.

Weigh the Compound: Accurately weigh the desired amount of (2E)-OBAA powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.287 mg of (2E)-OBAA (Molecular Weight = 428.65 g/mol ).

Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the (2E)-
OBAA powder.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a water bath set to 37-60°C for

5-10 minutes can be applied.[3] Intermittently vortex the solution during warming.

Alternatively, sonication for 5-10 minutes can aid in dissolving the compound.
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Visual Inspection: Visually inspect the solution to ensure that all the solid has completely

dissolved and the solution is clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber glass vials. This minimizes the number of freeze-thaw

cycles the main stock undergoes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots as recommended in the storage guidelines below.
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Workflow for Preparing (2E)-OBAA Stock Solution
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Inhibition of the Phospholipase A2 Signaling Pathway by (2E)-OBAA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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